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Compound of Interest

Compound Name: Direct black 166

Cat. No.: B13793532 Get Quote

Essential Safety and Handling Guide for Direct
Black 166
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Direct Black 166 (CAS No. 57131-19-8), a trisazo dye.[1] While a specific Safety Data Sheet

(SDS) for Direct Black 166 is not readily available, this document compiles best practices

based on data from similar direct azo dyes and general laboratory safety protocols to ensure

user safety. Direct Black 166 is used for dyeing cellulose fibers, printing, and leather dyeing.[1]

[2][3]

Potential Hazards
Although toxicological properties for Direct Black 166 have not been thoroughly investigated,

related direct black dyes present several potential hazards[4]:

Ingestion: Harmful if swallowed, potentially causing gastrointestinal irritation.[4]

Inhalation: May cause irritation to the respiratory tract.[4]

Eye Contact: Can cause irritation and inflammation.[4]
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Skin Contact: Prolonged or repeated contact may lead to skin irritation.[4] Some individuals

may experience allergic skin reactions.[5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure. Workers should be educated

on the proper use and limitations of their PPE.[6]

Quantitative PPE Specifications
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PPE Component Standard/Specification Details

Eye Protection
EN 166 (EU) or ANSI Z87.1

(US)

Tightly fitting safety goggles

with side-shields are

mandatory.[7] A face shield

should be used in situations

with a significant splash

hazard.[8][9]

Hand Protection EN 374

Chemical-resistant gloves

(e.g., disposable nitrile,

neoprene) must be worn.[7][8]

Gloves should be inspected

before each use and replaced

immediately upon

contamination.[7][8]

Body Protection N/A

A lab coat or chemical-

resistant apron should be

worn. For larger quantities or

splash risks, impervious

clothing is recommended.[7]

Respiratory Protection NIOSH (US) or EN 149 (EU)

Use a NIOSH-approved

respirator or equivalent if

ventilation is inadequate or if

dust is generated.[7][10]

Footwear N/A

Closed-toe, chemical-resistant

shoes must be worn in the

laboratory.[8]

Operational Plan: Handling and Experimental Protocols
Adherence to the following procedures is critical for the safe handling of Direct Black 166.

1. Engineering Controls:
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Always handle Direct Black 166 in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation of dust or aerosols.[4][7]

Ensure safety showers and eyewash stations are readily accessible.[4]

2. Handling Procedures:

Avoid the formation of dust and aerosols during handling.[7]

Wash hands thoroughly after handling the substance.[5][7]

Contaminated work clothing should not be allowed out of the workplace.[5]

Do not eat, drink, or smoke in areas where Direct Black 166 is handled or stored.[5]

3. Storage:

Store in a cool, dry, and well-ventilated area.

Keep containers tightly closed when not in use.[4]

Store away from incompatible materials such as strong oxidizing agents.[4][5]

Disposal Plan
Proper disposal of Direct Black 166 and any contaminated materials is crucial to prevent

environmental contamination.

Waste Characterization: Chemical waste generators must determine if the discarded

chemical is classified as hazardous waste and consult state and local regulations for proper

disposal.[4]

Disposal of Unused Product: Dispose of contents and container at an approved waste

disposal plant.[5][7] Do not discharge into sewer systems.[7]

Disposal of Contaminated PPE: Contaminated gloves, lab coats, and other disposable

materials should be collected in a designated, sealed container and disposed of as chemical

waste.
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Visual Workflow for Safe Handling and Disposal

Workflow for Safe Handling and Disposal of Direct Black 166
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Caption: Workflow for the safe handling and disposal of Direct Black 166.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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